Cas no 100987-92-6 (2-THIAZOLAMINE, 5-(4-CYCLOHEXYLPHENYL)-)

2-THIAZOLAMINE, 5-(4-CYCLOHEXYLPHENYL)- structure
100987-92-6 structure
Product Name:2-THIAZOLAMINE, 5-(4-CYCLOHEXYLPHENYL)-
CAS No:100987-92-6
MF:C15H18N2S
MW:258.381822109222
CID:3277991
PubChem ID:13591856
Update Time:2025-04-21

2-THIAZOLAMINE, 5-(4-CYCLOHEXYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 2-THIAZOLAMINE, 5-(4-CYCLOHEXYLPHENYL)-
    • 5-(4-Cyclohexylphenyl)thiazol-2-amine
    • AKOS005820726
    • 100987-92-6
    • Inchi: 1S/C15H18N2S/c16-15-17-10-14(18-15)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h6-11H,1-5H2,(H2,16,17)
    • InChI Key: XORSNCOLQUCPLX-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=C(C3CCCCC3)C=C2)=CN=C1N

Computed Properties

  • Exact Mass: 258.11906976Da
  • Monoisotopic Mass: 258.11906976Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 67.2Ų
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